5-(3-fluorobenzyl)-2-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one

• Molecular Formula: C22H18FNOS
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 5-[(3-fluorophenyl)methyl]-2-phenyl-2,3-dihydro-1,5-benzothiazepin-4-one
• InChI: InChI=1S/C22H18FNOS/c23-18-10-6-7-16(13-18)15-24-19-11-4-5-12-20(19)26-21(14-22(24)25)17-8-2-1-3-9-17/h1-13,21H,14-15H2
• InChI Key: AVRGFFZZHJUWHF-UHFFFAOYSA-N
• Canonical SMILES: C1C(SC2=CC=CC=C2N(C1=O)CC3=CC(=CC=C3)F)C4=CC=CC=C4

Description

5-(3-fluorobenzyl)-2-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one is a compound belonging to the class of benzothiazepines. These compounds are known for their diverse pharmacological activities, including antipsychotic, anticonvulsant, and anxiolytic properties . The unique structure of this compound, which includes a fluorobenzyl group, enhances its potential for various chemical and biological applications.

Preparation Methods

The synthesis of 5-(3-fluorobenzyl)-2-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one typically involves the reaction of 2-aminothiophenol with α,β-unsaturated carbonyl compounds under acidic or basic conditions . The reaction proceeds through the formation of an intermediate thioamide, which cyclizes to form the benzothiazepine ring. Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the carbonyl group to a hydroxyl group using reducing agents such as sodium borohydride.

Substitution: The fluorobenzyl group can undergo nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions: Typical reagents include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines).

Scientific Research Applications

5-(3-fluorobenzyl)-2-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for neurological disorders due to its antipsychotic and anticonvulsant properties.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other pharmacologically active compounds.

Mechanism of Action

The mechanism of action of 5-(3-fluorobenzyl)-2-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one involves its interaction with specific molecular targets in the body. It is believed to modulate the activity of neurotransmitter receptors, particularly those involved in the GABAergic system . By enhancing the inhibitory effects of GABA, it exerts anxiolytic and anticonvulsant effects. The compound may also interact with other receptors and ion channels, contributing to its diverse pharmacological profile .

Comparison with Similar Compounds

Similar compounds include other benzothiazepines and benzoxazepines, which share structural similarities but differ in their pharmacological activities and chemical properties . For example:

Benzoxazepines: These compounds have an oxygen atom in place of the sulfur atom in benzothiazepines and are known for their antipsychotic and anticonvulsant activities.

Other Benzothiazepines: Compounds like 5-phenylpyrrolo-(2,1-d)-benzothiazepin-6,6-dioxide exhibit similar pharmacological properties but differ in their chemical reactivity and stability.

The unique fluorobenzyl group in 5-(3-fluorobenzyl)-2-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one enhances its potential for specific applications, making it a valuable compound for further research and development .